Cas no 36821-85-9 (2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-)
36821-85-9 structure
Product Name:2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-
CAS No:36821-85-9
MF:C17H24N4
MW:284.399263381958
CID:1479393
PubChem ID:13877973
Update Time:2025-04-21
2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-
- 5-[(3,4,5-triethylphenyl)methyl]pyrimidine-2,4-diamine
- DTXSID70551716
- CHEMBL57582
- BDBM50405501
- 36821-85-9
-
- Inchi: 1S/C17H24N4/c1-4-12-7-11(8-13(5-2)15(12)6-3)9-14-10-20-17(19)21-16(14)18/h7-8,10H,4-6,9H2,1-3H3,(H4,18,19,20,21)
- InChI Key: FWGBYLOVKFIONM-UHFFFAOYSA-N
- SMILES: N1C(N)=NC=C(C=1N)CC1C=C(CC)C(CC)=C(CC)C=1
Computed Properties
- Exact Mass: 284.20032
- Monoisotopic Mass: 284.20009678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.82
2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
36821-85-9 (2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-) Related Products
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